4-[(2,4-Dichlorobenzyl)oxy]benzamide

• Molecular Formula: C14H11Cl2NO2
• Molecular Weight: 296.1 g/mol
• IUPAC Name: 4-[(2,4-dichlorophenyl)methoxy]benzamide
• InChI: InChI=1S/C14H11Cl2NO2/c15-11-4-1-10(13(16)7-11)8-19-12-5-2-9(3-6-12)14(17)18/h1-7H,8H2,(H2,17,18)
• InChI Key: LARJJEMUTNCPLC-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)N)OCC2=C(C=C(C=C2)Cl)Cl

Description

4-[(2,4-Dichlorobenzyl)oxy]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research and medicine. This compound is commonly referred to as DCB-O-benzamide and has been found to possess unique properties that make it useful in various fields of study. In

Mechanism of Action

The mechanism of action of DCB-O-benzamide is not fully understood, but it is believed to function as an inhibitor of protein-protein interactions. This compound has been found to bind to specific sites on proteins, preventing them from interacting with other proteins and disrupting their normal functions. This mechanism of action makes DCB-O-benzamide a useful tool in the study of protein-protein interactions and in the development of new drugs that target these interactions.
Biochemical and Physiological Effects
DCB-O-benzamide has been found to have a low toxicity profile and does not appear to have any significant biochemical or physiological effects on cells or organisms. This makes it a safe and useful tool for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

DCB-O-benzamide has several advantages for use in laboratory experiments. It is easy to synthesize and purify, has a low toxicity profile, and is stable under a wide range of conditions. However, it also has some limitations, such as its limited solubility in water and its potential to interact with other compounds in complex biological systems.

Future Directions

There are many future directions for the study of DCB-O-benzamide. One area of research is the development of new drugs that target protein-protein interactions, using DCB-O-benzamide as a model compound. Another area of research is the study of protein folding and aggregation, and the potential applications of DCB-O-benzamide in this field. Additionally, DCB-O-benzamide may have applications in the development of new materials for use in electronics and nanotechnology. Further research is needed to fully understand the potential of this compound in these and other areas of study.
Conclusion
DCB-O-benzamide is a promising compound with potential applications in various fields of scientific research. Its unique properties make it a useful tool in the study of protein-protein interactions, protein folding and aggregation, and the development of new materials. Further research is needed to fully understand the potential of this compound and its future applications.

Synthesis Methods

DCB-O-benzamide is synthesized through the reaction of 2,4-dichlorobenzyl alcohol and benzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is carried out under reflux conditions for several hours. The resulting product is then purified through recrystallization or column chromatography to obtain pure DCB-O-benzamide.

Scientific Research Applications

DCB-O-benzamide has been found to have potential applications in various fields of scientific research. It has been used as a tool in the study of protein-protein interactions and has shown promise in the development of new drugs for the treatment of cancer and other diseases. DCB-O-benzamide has also been used in the study of protein folding and aggregation, as well as in the development of new materials for use in electronics and nanotechnology.